Cas no 257937-10-3 (tert-Butyl 2-methyl-1H,2H,3H-pyrrolo3,2-cpyridine-1-carboxylate)

• Product Name: tert-Butyl 2-methyl-1H,2H,3H-pyrrolo3,2-cpyridine-1-carboxylate
• CAS No: 257937-10-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD24474482
• CID: 4643225
• PubChem ID: 10681195
• Update Time: 2025-08-05

tert-Butyl 2-methyl-1H,2H,3H-pyrrolo3,2-cpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-1-carboxylic acid, 2,3-dihydro-2-methyl-, 1,1-dimethylethyl ester
• tert-Butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate
• tert-Butyl 2-methyl-1H,2H,3H-pyrrolo3,2-cpyridine-1-carboxylate

• MDL： MFCD24474482
• Inchi： 1S/C13H18N2O2/c1-9-7-10-8-14-6-5-11(10)15(9)12(16)17-13(2,3)4/h5-6,8-9H,7H2,1-4H3
• InChI Key： NLQUQGKOQRLHNT-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N(C(OC(C)(C)C)=O)C(C)CC1=2

tert-Butyl 2-methyl-1H,2H,3H-pyrrolo3,2-cpyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 2-methyl-1H,2H,3H-pyrrolo3,2-cpyridine-1-carboxylate

tert-Butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate (CAS No. 257937-10-3): A Comprehensive Overview

tert-Butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate (CAS No. 257937-10-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate features a pyrrolopyridine core with a tert-butyl ester group and a methyl substituent, making it an intriguing candidate for various chemical and biological studies.

The synthesis of tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of a suitable pyrrole derivative with a pyridine precursor, followed by esterification with tert-butanol. This method provides a high yield and purity of the final product, making it suitable for large-scale production and further research. The tert-butyl ester group is particularly advantageous as it can be easily cleaved under acidic conditions to generate the corresponding carboxylic acid, which can then be further modified to produce a wide range of derivatives.

In terms of its biological activity, tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been found to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways and are often implicated in diseases such as cancer and neurodegenerative disorders. The mechanism of action is believed to involve the binding of the compound to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity.

Beyond its enzymatic inhibition properties, tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory effect is thought to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

The pharmacokinetic properties of tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. The tert-butyl ester group contributes to its lipophilicity and enhances its ability to cross biological membranes, which is essential for effective drug delivery to target tissues.

In addition to its therapeutic potential, tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate has also been explored as a building block for the synthesis of more complex molecules. Its versatile structure allows for the introduction of various functional groups through chemical modifications, making it a valuable intermediate in organic synthesis. For instance, it can be used as a starting material for the preparation of peptidomimetics and other bioactive compounds with enhanced potency and selectivity.

The safety profile of tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate has been extensively evaluated in preclinical toxicity studies. These studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, tert-butyl 2-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine-1-carboxylate (CAS No. 257937-10-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases.